Cas no 1261805-95-1 (2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261805-95-1
• MF: C₁₃H₇BrF₃NO
• MW: 330.099992990494
• CID: 4984548
• Update Time: 2023-08-24

2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H7BrF3NO/c14-10-7-8(13(15,16)17)4-5-9(10)12(19)11-3-1-2-6-18-11/h1-7H
• InChI Key： QMHATBUXTRETHU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1C(C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 4.1
• Topological Polar Surface Area: 30